6-Chlorobenzo[b]thiophene

• IUPAC Name: 6-chloro-1-benzothiophene
• InChI: InChI=1S/C8H5ClS/c9-7-2-1-6-3-4-10-8(6)5-7/h1-5H
• InChI Key: APAMKXUATGRDBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CS2)Cl
• Molecular Formula: C8H5ClS
• DSSTOX Substance ID: DTXSID60496349
• Molecular Weight: 168.64 g/mol
• CAS RN: 66490-20-8

Description

6-Chlorobenzo[b]thiophene (6-ClBT) is a heterocyclic compound that has been studied extensively for its various applications. It is a sulfur-containing aromatic compound that has a wide range of uses in pharmaceuticals, agrochemicals, and materials science. 6-ClBT has a unique combination of properties that make it a valuable molecule for research, including its ability to form stable bonds with other molecules, its low toxicity, and its low reactivity.

Scientific Research Applications

Antimicrobial Agents

. The compound “(E)-6-chloro-N’-(pyridin-2-ylmethylene)benzo[b]thiophene-2-carbohydrazide (II.b)” was identified as a non-cytotoxic derivative showing a minimal inhibitory concentration of 4 µg/mL on three S. .

Medicinal Chemistry

. .

Anti-inflammatory Agents

. Therefore, “6-Chlorobenzo[b]thiophene” could potentially be used in the development of new anti-inflammatory drugs.

Anti-psychotic Agents

. This suggests that “6-Chlorobenzo[b]thiophene” could potentially be used in the development of new anti-psychotic drugs.

Anti-arrhythmic Agents

. This suggests that “6-Chlorobenzo[b]thiophene” could potentially be used in the development of new anti-arrhythmic drugs.

Anti-anxiety Agents

. This suggests that “6-Chlorobenzo[b]thiophene” could potentially be used in the development of new anti-anxiety drugs.

Mechanism of Action

Target of Action

6-Chlorobenzo[b]thiophene is a synthetic compound that has been designed to target myeloid cell leukemia-1 (Mcl-1) . Mcl-1 is a protein responsible for inhibiting apoptosis and promoting DNA damage repair .

Mode of Action

The compound interacts with its target, Mcl-1, by inhibiting its function, thereby promoting apoptosis and reducing DNA damage repair . This interaction is facilitated by the compound’s structure, which allows it to bind to Mcl-1 and inhibit its function .

Biochemical Pathways

The primary biochemical pathway affected by 6-Chlorobenzo[b]thiophene is the apoptosis pathway . By inhibiting Mcl-1, the compound promotes apoptosis, leading to cell death . Additionally, the compound reduces DNA damage repair, which can lead to further cell death .

Pharmacokinetics

The compound’s solubility in most organic solvents suggests it may have good bioavailability .

Result of Action

The inhibition of Mcl-1 by 6-Chlorobenzo[b]thiophene leads to increased apoptosis and reduced DNA damage repair . This can result in the death of cancer cells, particularly those resistant to other forms of treatment .

Action Environment

The action of 6-Chlorobenzo[b]thiophene can be influenced by various environmental factors. For example, the presence of other compounds, such as those found in the tumor microenvironment, may affect the compound’s efficacy . Additionally, the stability of the compound may be affected by factors such as temperature and pH .

Synthesis routes and methods

Procedure details

A solution of the above 6-chlorobenzo[b]thiophen-2-ylcarboxylic acid (3.0 g) and copper powder (1.2 g) in quinoline (20 ml) was stirred at 210° C. for 40 minutes. The mixture was cooled to room temperature and diluted with diethyl ether, and insoluble materials were filtered off. The filtrate was washed successively with 10% aqueous hydrochloric acid solution and brine, and dried over magnesium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (hexane) to give 6-chlorobenzo[b]thiophene (1.79 g) as colorless crystals. (3) The above 6-chlorobenzo[b]thiophene and 5-bromo-2-chlorobenzaldehyde obtained in Reference Example 16-(1) were treated in a manner similar to Reference Example 7 to give 5-bromo-2-chloro-1-(6-chlorobenzo[b]thiophen-2-ylmethyl)benzene as colorless crystals.